Cas no 116763-06-5 ((aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester)

(aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester structure
116763-06-5 structure
Product Name:(aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester
CAS No:116763-06-5
MF:C8H11NO2
MW:153.178442239761
CID:131371
PubChem ID:45082070
Update Time:2025-04-19

(aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • (aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester
    • 1H-Pyrrole-1-aceticacid, a-methyl-, methyl ester, (aS)-
    • 1H-Pyrrole-1-aceticacid,alpha-methyl-,methylester,(S)-(9CI)
    • 1H-Pyrrole-1-aceticacid,α-methyl-,methylester,(S)-(9CI)
    • (-)-(S)-methyl 2-pyrrol-1-ylpropanoate
    • (S)-(+)-methyl 1-methyl-2-oxocyclohexanecarboxylate
    • CTK2J2436
    • Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, methyl ester, (S)-
    • methyl (S)-1-methyl-2-oxocyclohexanecarboxylate
    • methyl (S)-2-(1-pyrrolyl)propionate
    • 116763-06-5
    • methyl (2S)-2-pyrrol-1-ylpropanoate
    • (S)-Methyl 2-(1H-pyrrol-1-yl)propanoate
    • Inchi: 1S/C8H11NO2/c1-7(8(10)11-2)9-5-3-4-6-9/h3-7H,1-2H3/t7-/m0/s1
    • InChI Key: VNTMTYITVOQQIR-ZETCQYMHSA-N
    • SMILES: O(C)C([C@H](C)N1C=CC=C1)=O

Computed Properties

  • Exact Mass: 153.07900
  • Monoisotopic Mass: 153.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.2A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 31.23000
  • LogP: 1.22210

(aS)-a-methyl-1H-Pyrrole-1-acetic acid methyl ester Related Literature

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